Cas no 1805135-54-9 (2,5-Bis(trifluoromethyl)-3-methoxybenzenesulfonamide)

• Product Name: 2,5-Bis(trifluoromethyl)-3-methoxybenzenesulfonamide
• CAS No: 1805135-54-9
• MF: C₉H₇F₆NO₃S
• MW: 323.212202310562
• CID: 4960418
• Update Time: 2025-05-25

2,5-Bis(trifluoromethyl)-3-methoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-methoxybenzenesulfonamide

• Inchi： 1S/C9H7F6NO3S/c1-19-5-2-4(8(10,11)12)3-6(20(16,17)18)7(5)9(13,14)15/h2-3H,1H3,(H2,16,17,18)
• InChI Key： ZUVOQLKTAWZXMQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(F)(F)F)C=C(C=1C(F)(F)F)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 440
• XLogP3: 2.2
• Topological Polar Surface Area: 77.8

Additional information on 2,5-Bis(trifluoromethyl)-3-methoxybenzenesulfonamide

Professional Introduction to 2,5-Bis(trifluoromethyl)-3-methoxybenzenesulfonamide (CAS No. 1805135-54-9)

2,5-Bis(trifluoromethyl)-3-methoxybenzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1805135-54-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of multiple functional groups, contribute to its unique chemical properties and potential applications.

The molecular structure of 2,5-Bis(trifluoromethyl)-3-methoxybenzenesulfonamide consists of a benzene ring substituted with two trifluoromethyl groups at the 2- and 5-positions, a methoxy group at the 3-position, and a sulfonamide moiety. The trifluoromethyl groups introduce electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. The methoxy group, on the other hand, provides a hydrogen bond acceptor site, enhancing interactions with biological targets. The sulfonamide group is a key pharmacophore that often contributes to the antimicrobial and anti-inflammatory properties of sulfonamides.

In recent years, there has been a growing interest in developing novel sulfonamide derivatives as potential therapeutic agents. The combination of electronic and steric effects in 2,5-Bis(trifluoromethyl)-3-methoxybenzenesulfonamide makes it an attractive candidate for further investigation. Studies have shown that sulfonamides with similar structural motifs exhibit promising activities against various pathogens and inflammatory conditions. The trifluoromethyl substitution enhances lipophilicity, which can improve oral bioavailability and cell membrane permeability.

One of the most compelling aspects of 2,5-Bis(trifluoromethyl)-3-methoxybenzenesulfonamide is its potential in drug discovery. Researchers have been exploring its efficacy in preclinical models as a lead compound for developing new drugs. Initial studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in metabolic disorders and infectious diseases. The sulfonamide core is particularly valuable due to its ability to form stable hydrogen bonds with biological targets, making it an effective scaffold for medicinal chemistry optimization.

The synthesis of 2,5-Bis(trifluoromethyl)-3-methoxybenzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of trifluoromethyl groups typically requires specialized reagents such as trifluoromethyl iodide or sodium trifluoromethanesulfinate. The methoxy group is usually incorporated via nucleophilic substitution reactions using methanol or sodium methoxide. The final step involves the formation of the sulfonamide bond, which can be achieved through reaction with ammonia or an amine derivative in the presence of an appropriate sulfonic acid derivative.

From a computational chemistry perspective, 2,5-Bis(trifluoromethyl)-3-methoxybenzenesulfonamide has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into the binding modes and affinity profiles of the compound. Docking simulations have revealed that this molecule can effectively bind to enzymes and receptors relevant to drug development. This information is crucial for designing next-generation derivatives with improved pharmacological properties.

The agrochemical industry has also shown interest in 2,5-Bis(trifluoromethyl)-3-methoxybenzenesulfonamide due to its potential as a precursor for developing novel pesticides. Sulfonamides have long been used in agriculture for their herbicidal and fungicidal properties. The structural features of this compound make it a promising candidate for creating environmentally friendly agrochemicals that are effective against resistant strains of pests while minimizing ecological impact.

In conclusion, 2,5-Bis(trifluoromethyl)-3-methoxybenzenesulfonamide (CAS No. 1805135-54-9) represents a significant advancement in the field of organic chemistry and drug discovery. Its unique structural features and potential biological activities make it a valuable compound for further research in pharmaceuticals and agrochemicals. As scientific understanding continues to evolve, this molecule is likely to play an increasingly important role in developing innovative solutions for health and agricultural challenges.